Cas no 866151-19-1 (N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine)

• Product Name: N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine
• CAS No: 866151-19-1
• MF: C₁₁H₉Cl₂N₃
• MW: 254.115259885788
• MDL: MFCD05669154
• CID: 5234027
• Update Time: 2026-03-08

N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine
• 2-Pyrazinamine, N-[(2,4-dichlorophenyl)methyl]-

• MDL： MFCD05669154
• Inchi： 1S/C11H9Cl2N3/c12-9-2-1-8(10(13)5-9)6-16-11-7-14-3-4-15-11/h1-5,7H,6H2,(H,15,16)
• InChI Key： JQHSNGTTWMTFET-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(Cl)C=C2Cl)=NC=CN=C1

Additional information on N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine

N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine (CAS No. 866151-19-1): An Overview of a Promising Compound in Pharmaceutical Research

N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine (CAS No. 866151-19-1) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its pyrazine core and substituted aromatic ring, has been the subject of numerous studies aimed at elucidating its biological activities and potential medicinal uses.

The chemical structure of N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine is noteworthy for its combination of a pyrazine moiety and a dichlorophenyl group. The pyrazine ring, known for its aromaticity and electron-withdrawing properties, imparts significant stability to the molecule. The dichlorophenyl substitution further enhances the compound's hydrophobicity and lipophilicity, which are crucial for its ability to interact with biological membranes and receptors.

Recent research has focused on the pharmacological properties of N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cell lines, while sparing normal cells, highlights its potential as an anticancer agent with reduced side effects compared to traditional chemotherapy.

The mechanism of action of N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine is an area of ongoing investigation. Preliminary studies suggest that it may act by modulating key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various cancers. This inhibition leads to a reduction in cell proliferation and an increase in apoptosis.

Beyond its direct biological effects, N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine has also been explored for its potential as a lead compound in drug discovery efforts. Its unique chemical structure provides a scaffold for further modification and optimization to enhance its therapeutic properties. Researchers are actively investigating analogs of this compound to improve its potency, selectivity, and pharmacokinetic profile.

The safety profile of N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further studies are needed to fully characterize its safety profile before it can be advanced to clinical trials.

In conclusion, N-[(2,4-dichlorophenyl)methyl]pyrazin-2-amine (CAS No. 866151-19-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of inflammation and cancer research. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for future medical advancements.